Cas no 169452-10-2 ((S)-tert-Butyl 1-(4-chlorobenzyl)pyrrolidin-3-ylcarbamate)

• Product Name: (S)-tert-Butyl 1-(4-chlorobenzyl)pyrrolidin-3-ylcarbamate
• CAS No: 169452-10-2
• MF: C₁₆H₂₃ClN₂O₂
• MW: 311
• MDL: MFCD18378053
• CID: 1350482
• PubChem ID: 53256281
• Update Time: 2025-07-01

(S)-tert-Butyl 1-(4-chlorobenzyl)pyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [1-[(4-chlorophenyl)methyl]-3-pyrrolidinyl]-,1,1-dimethylethyl ester, (S)-
• (S)-tert-Butyl 1-(4-chlorobenzyl)pyrrolidin-3-ylcarbamate
• Carbamic acid, [1-[(4-chlorophenyl)methyl]-3-pyrrolidinyl]-, 1,1-dimethylethyl ester, (S)- (9CI)
• Tert-butyl (s)-(1-(4-chlorobenzyl)pyrrolidin-3-yl)carbamate
• AKOS027386098
• TERT-BUTYL N-[(3S)-1-[(4-CHLOROPHENYL)METHYL]PYRROLIDIN-3-YL]CARBAMATE
• KS-6399
• 169452-10-2
• (S)-tert-Butyl(1-(4-chlorobenzyl)pyrrolidin-3-yl)carbamate
• (S)-tert-Butyl (1-(4-chlorobenzyl)pyrrolidin-3-yl)carbamate

• MDL： MFCD18378053
• Inchi： 1S/C16H23ClN2O2/c1-16(2,3)21-15(20)18-14-8-9-19(11-14)10-12-4-6-13(17)7-5-12/h4-7,14H,8-11H2,1-3H3,(H,18,20)/t14-/m0/s1
• InChI Key： KIVCWXSGPCIKQE-AWEZNQCLSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H]1CCN(CC2=CC=C(Cl)C=C2)C1

Computed Properties

• Exact Mass: 310.1448057g/mol
• Monoisotopic Mass: 310.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 410.9±40.0 °C at 760 mmHg
• Flash Point: 202.3±27.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

(S)-tert-Butyl 1-(4-chlorobenzyl)pyrrolidin-3-ylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (S)-tert-Butyl 1-(4-chlorobenzyl)pyrrolidin-3-ylcarbamate

Overview of (S)-tert-Butyl 1-(4-chlorobenzyl)pyrrolidin-3-ylcarbamate (CAS No. 169452-10-2)

(S)-tert-Butyl 1-(4-chlorobenzyl)pyrrolidin-3-ylcarbamate (CAS No. 169452-10-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives and is characterized by its tert-butyl carbamate group and a 4-chlorobenzyl substituent, which confer specific chemical and biological activities.

The chirality of this compound is a critical feature, as it can significantly influence its pharmacological properties. The (S)-enantiomer, in particular, has been the focus of numerous studies due to its enhanced biological activity compared to the (R)-enantiomer. This enantioselectivity is crucial in drug development, where the desired enantiomer can exhibit superior efficacy and reduced side effects.

Recent research has highlighted the potential of (S)-tert-Butyl 1-(4-chlorobenzyl)pyrrolidin-3-ylcarbamate in various therapeutic areas. One notable application is in the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease. Studies have shown that this compound can modulate specific neurotransmitter systems, particularly those involving dopamine and acetylcholine, which are implicated in these conditions. The ability to selectively target these pathways makes it a promising candidate for further investigation.

In addition to its neurological applications, (S)-tert-Butyl 1-(4-chlorobenzyl)pyrrolidin-3-ylcarbamate has also been explored for its potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may be useful in treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The synthesis of (S)-tert-Butyl 1-(4-chlorobenzyl)pyrrolidin-3-ylcarbamate involves several steps, including the formation of the pyrrolidine ring and the introduction of the tert-butyl carbamate group. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, making it easier to produce this compound on a larger scale for preclinical and clinical studies. One such method involves the use of chiral catalysts to achieve high enantioselectivity during the synthesis process.

The pharmacokinetic properties of (S)-tert-Butyl 1-(4-chlorobenzyl)pyrrolidin-3-ylcarbamate have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. For instance, it has good oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens.

Despite its promising potential, further research is needed to fully understand the safety and efficacy of (S)-tert-Butyl 1-(4-chlorobenzyl)pyrrolidin-3-ylcarbamate. Preclinical studies have generally shown good tolerability and a favorable safety profile, but clinical trials are necessary to confirm these findings in human subjects. Ongoing clinical trials are currently evaluating its efficacy in various therapeutic areas, including neurodegenerative diseases and inflammatory conditions.

In conclusion, (S)-tert-Butyl 1-(4-chlorobenzyl)pyrrolidin-3-ylcarbamate (CAS No. 169452-10-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, chiral nature, and favorable pharmacological properties make it an attractive candidate for further development. As research continues to advance our understanding of this compound, it holds significant promise for addressing unmet medical needs in various therapeutic areas.